rac-Irofulven
rac-Irofulven
Brand Name:
Vulcanchem
CAS No.:
187277-46-9
VCID:
VC21203690
InChI:
InChI=1S/C15H18O3/c1-8-6-10-12(11(8)7-16)9(2)15(4-5-15)14(3,18)13(10)17/h6,16,18H,4-5,7H2,1-3H3
SMILES:
CC1=C(C2=C(C3(CC3)C(C(=O)C2=C1)(C)O)C)CO
Molecular Formula:
C15H18O3
Molecular Weight:
246.3 g/mol
rac-Irofulven
CAS No.: 187277-46-9
Cat. No.: VC21203690
Molecular Formula: C15H18O3
Molecular Weight: 246.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 187277-46-9 |
|---|---|
| Molecular Formula | C15H18O3 |
| Molecular Weight | 246.3 g/mol |
| IUPAC Name | 5'-hydroxy-1'-(hydroxymethyl)-2',5',7'-trimethylspiro[cyclopropane-1,6'-indene]-4'-one |
| Standard InChI | InChI=1S/C15H18O3/c1-8-6-10-12(11(8)7-16)9(2)15(4-5-15)14(3,18)13(10)17/h6,16,18H,4-5,7H2,1-3H3 |
| Standard InChI Key | NICJCIQSJJKZAH-UHFFFAOYSA-N |
| SMILES | CC1=C(C2=C(C3(CC3)C(C(=O)C2=C1)(C)O)C)CO |
| Canonical SMILES | CC1=C(C2=C(C3(CC3)C(C(=O)C2=C1)(C)O)C)CO |
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